2-(4-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide
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Description
This compound contains a fluorophenyl group, a piperidinyl group, and an acetamide group. The fluorophenyl group is a phenyl ring with a fluorine atom attached, which can contribute to the overall polarity of the molecule and may influence its interactions with other substances. The piperidinyl group is a type of cyclic amine, which could potentially participate in various chemical reactions. The acetamide group consists of a carbonyl (C=O) and an amine (NH2), which might be involved in hydrogen bonding .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of the appropriate fluorophenyl compound with a suitable piperidinyl derivative. The acetamide group could potentially be introduced through a reaction with acetic acid or acetic anhydride .Molecular Structure Analysis
The molecular structure of this compound would be influenced by the presence of the fluorophenyl, piperidinyl, and acetamide groups. The fluorine atom is highly electronegative, which could result in a polar bond with the adjacent carbon atom. The piperidine ring could provide some degree of conformational flexibility to the molecule .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups it contains. The fluorophenyl group might undergo electrophilic aromatic substitution reactions . The piperidinyl group, being a secondary amine, could participate in reactions such as alkylation, acylation, and condensation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could increase the polarity of the molecule, potentially affecting its solubility in different solvents. The piperidine ring could influence the compound’s conformational stability .Mechanism of Action
Without specific context, it’s challenging to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with. The fluorophenyl and piperidinyl groups might be involved in binding to the target, while the acetamide group could form hydrogen bonds with the target .
Safety and Hazards
properties
IUPAC Name |
2-(4-fluorophenyl)-N-(2-piperidin-1-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O/c16-14-6-4-13(5-7-14)12-15(19)17-8-11-18-9-2-1-3-10-18/h4-7H,1-3,8-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUVPGBWNYRFKSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCNC(=O)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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